Cas no 2034570-29-9 (N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide)

• Product Name: N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide
• CAS No: 2034570-29-9
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 6576987
• PubChem ID: 119106056
• Update Time: 2025-07-23

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide
• N1-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-N2-(2-methoxyphenyl)oxalamide
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-N'-(2-methoxyphenyl)ethanediamide
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-N'-(2-methoxyphenyl)oxamide
• 2034570-29-9
• AKOS026705177
• F6571-0398

• Inchi： 1S/C21H23N3O3S/c1-24(2)17(15-13-28-19-11-7-4-8-14(15)19)12-22-20(25)21(26)23-16-9-5-6-10-18(16)27-3/h4-11,13,17H,12H2,1-3H3,(H,22,25)(H,23,26)
• InChI Key： CTJCNENVDRTWAG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C(CNC(C(NC1C=CC=CC=1OC)=O)=O)N(C)C

Computed Properties

• Exact Mass: 397.14601278g/mol
• Monoisotopic Mass: 397.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 98.9Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide

Introduction to N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide (CAS No. 2034570-29-9)

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide, identified by the CAS number 2034570-29-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzothiophene moiety linked to a dimethylaminoethyl group and an N'-terminus connected to a methoxyphenyl group. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The benzothiophene core is a well-known pharmacophore in medicinal chemistry, frequently found in biologically active molecules due to its ability to interact with various biological targets. Specifically, the 3-position of the benzothiophene ring in this compound is substituted with an ethyl chain, which enhances its solubility and bioavailability. The dimethylamino group at the 2-position of the ethyl chain contributes to the compound's basicity, potentially enabling interactions with acidic biological targets such as enzymes and receptors. Additionally, the methoxyphenyl group at the N'-terminus introduces a hydroxyl moiety that can participate in hydrogen bonding, further modulating the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high precision. Studies using molecular dynamics simulations have revealed that N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide can effectively bind to various protein targets, including kinases and transcription factors. These interactions are mediated by the hydrophobic interactions between the benzothiophene core and aromatic pockets of the proteins, as well as by hydrogen bonding between the methoxyphenyl hydroxyl group and polar residues on the target proteins.

In addition to its potential as a drug candidate, N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide has been investigated for its role in modulating cellular signaling pathways. Preliminary in vitro studies have demonstrated that this compound can inhibit the activity of certain kinases, which are critical enzymes involved in cell proliferation, differentiation, and survival. By targeting these kinases, the compound may be able to disrupt aberrant signaling pathways that contribute to diseases such as cancer and inflammation. Furthermore, its ability to interact with transcription factors suggests that it could influence gene expression patterns, potentially leading to therapeutic benefits in conditions where dysregulation of gene expression plays a significant role.

The synthesis of N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step in the synthesis is the coupling of the benzothiophene core with the dimethylaminoethyl group, which is typically achieved through nucleophilic substitution reactions. Subsequent functionalization at the N'-terminus with a methoxyphenyl group is carried out using palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling. These synthetic strategies highlight the importance of transition metal catalysis in modern organic synthesis, enabling the efficient construction of complex molecular architectures.

The pharmacokinetic properties of N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide have been evaluated through preclinical studies conducted in animal models. These studies have shown that the compound exhibits good oral bioavailability and distributes widely throughout various tissues upon administration. The favorable pharmacokinetic profile suggests that it may be suitable for therapeutic use if further studies confirm its safety and efficacy. Additionally, metabolism studies have revealed that the compound undergoes biotransformation via Phase II metabolic pathways, primarily conjugation with glucuronic acid and sulfate groups. This metabolic profile is consistent with many pharmaceutical compounds and suggests that N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide will be eliminated from the body through renal excretion.

The potential therapeutic applications of N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide are diverse due to its multifaceted interactions with biological targets. In oncology research, this compound has shown promise as an inhibitor of tyrosine kinases, which are overexpressed in many cancer cells and contribute to tumor growth and metastasis. By inhibiting these kinases, N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide could potentially block downstream signaling pathways involved in cell proliferation and survival. Similarly, in inflammatory diseases such as rheumatoid arthritis and psoriasis, this compound may exert anti-inflammatory effects by modulating cytokine production and immune cell function.

In conclusion, N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-(2-methoxyphenyl)ethanediamide (CAS No. 2034570-29-9) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups enables interactions with various biological targets, making it a versatile tool for drug discovery and development. With ongoing research focused on elucidating its mechanism of action and optimizing its pharmacological properties, this compound holds promise for addressing a wide range of therapeutic challenges in medicine.